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Compound of Interest

Compound Name: acid chrome blue K

Cat. No.: B15129148 Get Quote

For researchers, scientists, and drug development professionals engaged in the quantification

of lead (Pb²⁺), complexometric titration with ethylenediaminetetraacetic acid (EDTA) remains a

fundamental and widely used analytical technique. The accuracy of this method hinges on the

precise determination of the titration's endpoint, a task accomplished through the use of a

metallochromic indicator. The choice of indicator is critical and depends on factors such as the

pH of the titration medium, the sharpness of the color change at the endpoint, and potential

interferences from other ions in the sample matrix. This guide provides a comparative analysis

of four commonly used indicators for the complexometric titration of lead: Eriochrome Black T,

Xylenol Orange, Methylthymol Blue, and Arsenazo III.

Performance Comparison of Indicators
The selection of an appropriate indicator is paramount for achieving accurate and reproducible

results in the complexometric titration of lead. The following table summarizes the key

performance characteristics of the four indicators discussed in this guide.
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Indicator
Optimal pH
Range

Color Change
(Pb²⁺-Complex
to Free
Indicator)

Endpoint
Sharpness

Common
Interferences

Eriochrome

Black T
10[1]

Wine-Red to

Blue[2]

Generally sharp,

but can be

gradual.[3]

Ca²⁺, Mg²⁺,

Zn²⁺, Cd²⁺,

Mn²⁺[2]

Xylenol Orange 5-6[4]
Red-Violet to

Lemon-Yellow

Very sharp and

distinct.

Bi³⁺, Th⁴⁺, Zr⁴⁺,

Fe³⁺

Methylthymol

Blue
6.0-6.5 or 11-12

Blue to

Gray/Colorless
Sharp

Ba²⁺, Sr²⁺, Ca²⁺,

Mg²⁺

Arsenazo III 4-6
Pink/Violet to

Orange/Yellow
Sharp

Ca²⁺, Mg²⁺,

Ba²⁺, Sr²⁺, rare

earth metals

Experimental Protocols
Accurate and reproducible results are contingent upon meticulous adherence to established

experimental protocols. Below are detailed methodologies for the direct and back titration of

lead using selected indicators.

Direct Titration of Lead with EDTA using Eriochrome
Black T
This protocol is suitable for the direct determination of lead in a buffered alkaline solution.

Reagents:

Standard 0.01 M EDTA solution

Ammonia-ammonium chloride buffer (pH 10)

Eriochrome Black T indicator powder (1:100 triturate with NaCl)

Tartaric acid (solid)
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Lead (II) sample solution

Procedure:

Pipette a known volume of the lead (II) sample solution into a 250 mL conical flask.

Add a small amount of solid tartaric acid to the flask to prevent the precipitation of lead

hydroxide at high pH.

Add approximately 5 mL of the ammonia-ammonium chloride buffer (pH 10) to the solution.

Add a small amount (approximately 50 mg) of the Eriochrome Black T indicator mixture. The

solution should turn a wine-red color.

Titrate the solution with the standard 0.01 M EDTA solution until the color changes sharply

from wine-red to a distinct blue.

Record the volume of EDTA solution used and calculate the concentration of lead in the

sample.

Back Titration of Lead with EDTA using Xylenol Orange
This protocol is particularly useful for samples where a direct titration is not feasible, for

instance, due to the slow reaction of lead with EDTA under certain conditions or in the presence

of interfering ions that can be masked.

Reagents:

Standard 0.01 M EDTA solution

Standard 0.01 M Zinc Sulfate (ZnSO₄) solution

Hexamethylenetetramine (urotropine) buffer (pH 5-6)

Xylenol Orange indicator solution (0.1% w/v in water)

Lead (II) sample solution

Procedure:
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Pipette a known volume of the lead (II) sample solution into a 250 mL conical flask.

Add a known excess of the standard 0.01 M EDTA solution.

Add the hexamethylenetetramine buffer to adjust the pH to 5-6.

Add a few drops of the Xylenol Orange indicator solution. The solution will be yellow if

excess EDTA is present.

Titrate the excess EDTA with the standard 0.01 M Zinc Sulfate solution until the color

changes from yellow to a sharp red-violet.

The volume of EDTA that reacted with the lead is calculated by subtracting the volume of

EDTA that reacted with the zinc sulfate from the total volume of EDTA initially added.

Logical Workflow for Indicator Selection
The choice of an appropriate indicator for the complexometric titration of lead is a critical step

that influences the accuracy and reliability of the results. The following diagram illustrates a

logical workflow for selecting the most suitable indicator based on sample characteristics and

experimental conditions.
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Start: Analyze Lead (Pb²⁺) Sample

Consider Optimal pH for Titration

pH 5-6

Acidic to Neutral

pH 10

Alkaline

Assess Potential Interfering Ions

Interference from Bi³⁺, Th⁴⁺, Fe³⁺?

For Xylenol Orange

Interference from Ca²⁺, Mg²⁺, Zn²⁺?

For Eriochrome Black T

Xylenol Orange
(Red-Violet to Yellow)

Eriochrome Black T
(Wine-Red to Blue)

Use Masking Agent or Back Titration

Yes

Proceed with Direct Titration
using Xylenol Orange

No

Yes

Proceed with Direct Titration
using Eriochrome Black T

No
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Caption: Indicator selection workflow for lead titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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